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Compound of Interest

Compound Name: 7-Hydroxyisoquinoline

Cat. No.: B188741

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the storage and handling of 7-
Hydroxyisoquinoline.

Frequently Asked Questions (FAQS)

Q1: What are the proper storage conditions for 7-Hydroxyisoquinoline?

7-Hydroxyisoquinoline should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.[1][2] For long-term stability, storage at -20°C is recommended, and under these
conditions, it can be stable for at least five years.[3][4] It should be protected from moisture and
light to prevent degradation.[5] The compound should be stored under an inert atmosphere at
room temperature.[5][6]

Q2: What personal protective equipment (PPE) is required when handling 7-
Hydroxyisoquinoline?

When handling 7-Hydroxyisoquinoline, it is crucial to wear appropriate personal protective
equipment. This includes protective gloves, protective clothing, and eye/face protection.[1][7]
Specifically, tightly fitting safety goggles with side-shields are recommended.[8]

Q3: What are the potential hazards associated with 7-Hydroxyisoquinoline?
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7-Hydroxyisoquinoline is considered a hazardous chemical. It can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] It is harmful if swallowed or in
contact with skin.[7]

Q4: What should | do in case of accidental exposure?
In case of accidental exposure, follow these first aid measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids, and seek medical attention.[1] If present, remove contact lenses and continue
rinsing.[1]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]
If skin irritation persists, call a physician.[1] Contaminated clothing should be removed and
washed before reuse.[1][7]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[8]

 Ingestion: Clean the mouth with water and drink plenty of water afterward.[1] Do not induce
vomiting.[8][9] Seek medical attention if symptoms occur.[1]

Q5: In which solvents is 7-Hydroxyisoquinoline soluble?

7-Hydroxyisoquinoline is soluble in methanol and concentrated sulfuric acid.[5][10] It is
sparingly soluble in water.[5] For a structural isomer, PB-22 7-hydroxyisoquinoline isomer,
solubility has been reported in DMF (11 mg/ml), DMSO (10 mg/ml), and a DMSO:PBS (pH 7.2)
(1:2) solution (0.33 mg/ml).[3]

Q6: Is 7-Hydroxyisoquinoline stable under normal laboratory conditions?

Yes, 7-Hydroxyisoquinoline is stable under normal conditions.[1] However, it should be
protected from moisture and light to prevent degradation.[5]

Q7: Are there any known incompatibilities with other chemicals?
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It is recommended to store 7-Hydroxyisoquinoline away from strong oxidizing agents such as
concentrated acids and peroxides.[5]

Q8: What is the physical appearance of 7-Hydroxyisoquinoline?

7-Hydroxyisoquinoline typically appears as a white to off-white or cream-colored powder or
crystalline solid.[1][5]

Q9: How should | dispose of 7-Hydroxyisoquinoline waste?

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, national, and international regulations.[1][2][7] Do not let the product enter
drains.[9]

Data Summary Tables

Table 1: Physical and Chemical Properties of 7-Hydroxyisoquinoline

Property Value

Molecular Formula CoH7NOJ1][5]

Molecular Weight 145.16 g/mol [1][5]

Appearance White to off-white powder/crystalline solid[1][5]
Melting Point 239-244 °C[6]

CAS Number 7651-83-4[5]

Table 2: Solubility Data

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b188741?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/7-hydroxyisoquinoline-dic15362.html
https://www.benchchem.com/product/b188741?utm_src=pdf-body
https://www.benchchem.com/product/b188741?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17067~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2019:34:26~~7-Hydroxyisoquinoline~~
https://wap.guidechem.com/encyclopedia/7-hydroxyisoquinoline-dic15362.html
https://www.benchchem.com/product/b188741?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17067~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2019:34:26~~7-Hydroxyisoquinoline~~
https://cdn.caymanchem.com/cdn/msds/14551m.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/i28208?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/sial/55370
https://www.benchchem.com/product/b188741?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17067~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2019:34:26~~7-Hydroxyisoquinoline~~
https://wap.guidechem.com/encyclopedia/7-hydroxyisoquinoline-dic15362.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17067~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2019:34:26~~7-Hydroxyisoquinoline~~
https://wap.guidechem.com/encyclopedia/7-hydroxyisoquinoline-dic15362.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17067~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2019:34:26~~7-Hydroxyisoquinoline~~
https://wap.guidechem.com/encyclopedia/7-hydroxyisoquinoline-dic15362.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8195380.aspx
https://wap.guidechem.com/encyclopedia/7-hydroxyisoquinoline-dic15362.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Solvent Solubility Reference
Methanol Soluble [5][10]
Concentrated Sulfuric Acid Soluble [5][10]
Water Sparingly soluble [5]

DMF 11 mg/ml [3]

DMSO 10 mg/ml [3]
DMSO:PBS (pH 7.2) (1:2) 0.33 mg/ml [3]

Data for PB-22 7-

hydroxyisoquinoline isomer

Table 3: Recommended Storage Conditions

Condition Recommendation
Room temperature or -20°C for long-term
Temperature
storage[3][4][5]
Atmosphere Inert atmosphere[5][6]
Light Keep in a dark place[5][6]
Container Tightly sealed container[1][2][5]

Experimental Protocols

Protocol: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of 7-Hydroxyisoquinoline.

o Pre-Experiment Checklist:

o Ensure access to a calibrated balance, appropriate volumetric flasks, and pipettes.

o Have the chosen solvent (e.g., DMSO, Methanol) of appropriate purity available.
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o Wear the required PPE: lab coat, safety glasses, and chemical-resistant gloves.

o Perform all operations in a well-ventilated fume hood.

e Procedure: a. Calculate the required mass of 7-Hydroxyisoquinoline based on the desired
final concentration and volume of the stock solution. b. Carefully weigh the calculated
amount of 7-Hydroxyisoquinoline powder onto weighing paper and transfer it to a
volumetric flask. c. Add a portion of the solvent to the flask (approximately half of the final
volume). d. Gently swirl the flask to dissolve the solid. If necessary, sonicate the solution for
a short period to aid dissolution. e. Once the solid is completely dissolved, add the solvent to
the final volume mark on the volumetric flask. f. Cap the flask and invert it several times to
ensure the solution is homogeneous. g. Transfer the stock solution to a properly labeled
storage vial. The label should include the compound name, concentration, solvent, date of
preparation, and your initials. h. Store the stock solution under the recommended conditions,
typically at -20°C for long-term use.

Visual Guides
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Caption: General workflow for handling 7-Hydroxyisoquinoline.
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Attempting to Dissolve
7-Hydroxyisoquinoline
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Caption: Troubleshooting guide for solubility issues.
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Caption: Key safety precautions for 7-Hydroxyisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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